Cas no 338793-09-2 (1-{3-Chloro-5-(trifluoromethyl)-2-pyridinylmethyl}-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 1-{3-Chloro-5-(trifluoromethyl)-2-pyridinylmethyl}-1,2,3,4-tetrahydroisoquinoline
• CAS No: 338793-09-2
• MDL: MFCD00794599
• CID: 4647915
• Update Time: 2025-07-21

1-{3-Chloro-5-(trifluoromethyl)-2-pyridinylmethyl}-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 1-{3-Chloro-5-(trifluoromethyl)-2-pyridinylmethyl}-1,2,3,4-tetrahydroisoquinoline

• MDL： MFCD00794599

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 1-{3-Chloro-5-(trifluoromethyl)-2-pyridinylmethyl}-1,2,3,4-tetrahydroisoquinoline

Comprehensive Analysis of 1-{3-Chloro-5-(trifluoromethyl)-2-pyridinylmethyl}-1,2,3,4-tetrahydroisoquinoline (CAS No. 338793-09-2)

1-{3-Chloro-5-(trifluoromethyl)-2-pyridinylmethyl}-1,2,3,4-tetrahydroisoquinoline (CAS No. 338793-09-2) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and agrochemical research. This compound, characterized by its unique pyridine and tetrahydroisoquinoline moieties, exhibits potential applications in drug discovery and crop protection. Its molecular structure, featuring a chloro and trifluoromethyl substitution, enhances its reactivity and binding affinity, making it a valuable intermediate for synthesizing more complex molecules.

The growing interest in 1-{3-Chloro-5-(trifluoromethyl)-2-pyridinylmethyl}-1,2,3,4-tetrahydroisoquinoline is driven by its versatility in pharmaceutical development. Researchers are exploring its role as a scaffold for designing novel kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, which are critical targets in treating diseases like cancer and neurological disorders. Additionally, its agrochemical potential is being investigated for developing next-generation pesticides with improved efficacy and environmental safety.

One of the most searched questions related to this compound is: "What are the synthetic routes for 1-{3-Chloro-5-(trifluoromethyl)-2-pyridinylmethyl}-1,2,3,4-tetrahydroisoquinoline?" The synthesis typically involves multi-step reactions, including alkylation and cyclization processes, with careful optimization to achieve high yields and purity. Advanced techniques like HPLC and NMR spectroscopy are employed to characterize the compound, ensuring its suitability for further applications.

In the context of green chemistry, there is a rising demand for sustainable methods to produce 1-{3-Chloro-5-(trifluoromethyl)-2-pyridinylmethyl}-1,2,3,4-tetrahydroisoquinoline. Researchers are focusing on catalytic processes and solvent-free reactions to minimize waste and energy consumption. This aligns with the global push toward eco-friendly chemical manufacturing, a topic frequently discussed in academic and industrial circles.

The compound's physicochemical properties, such as solubility, stability, and lipophilicity, are critical for its performance in biological systems. Studies have shown that the trifluoromethyl group enhances metabolic stability, while the chloro substituent influences electronic distribution, affecting its interaction with target proteins. These insights are vital for optimizing its use in drug formulation and delivery systems.

Another trending topic is the computational modeling of 1-{3-Chloro-5-(trifluoromethyl)-2-pyridinylmethyl}-1,2,3,4-tetrahydroisoquinoline. Molecular docking and QSAR (Quantitative Structure-Activity Relationship) studies are being conducted to predict its binding modes and biological activity. Such in silico approaches accelerate the discovery of new derivatives with enhanced properties, reducing the need for extensive lab experimentation.

In summary, 1-{3-Chloro-5-(trifluoromethyl)-2-pyridinylmethyl}-1,2,3,4-tetrahydroisoquinoline (CAS No. 338793-09-2) represents a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features and evolving synthesis methods make it a subject of ongoing research, addressing both scientific and environmental challenges. As the demand for innovative solutions grows, this compound is poised to play a pivotal role in advancing chemical innovation and sustainable development.